Cas no 1091611-70-9 (4-Ethenylthiophene-2-carbaldehyde)

• Product Name: 4-Ethenylthiophene-2-carbaldehyde
• CAS No: 1091611-70-9
• MF: C₇H₆OS
• MW: 138.186940670013
• MDL: MFCD28670529
• CID: 4780737
• Update Time: 2025-05-19

4-Ethenylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethenylthiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 4-ethenyl-
• 4-vinylthiophene-2-carbaldehyde
• 4-Ethenylthiophene-2-carbaldehyde

• MDL： MFCD28670529
• Inchi： 1S/C7H6OS/c1-2-6-3-7(4-8)9-5-6/h2-5H,1H2
• InChI Key： BVXVEMASQVGKHG-UHFFFAOYSA-N
• SMILES： S1C=C(C=C)C=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Ethenylthiophene-2-carbaldehyde

Recent Advances in the Study of 4-Ethenylthiophene-2-carbaldehyde (CAS: 1091611-70-9) in Chemical Biology and Pharmaceutical Research

4-Ethenylthiophene-2-carbaldehyde (CAS: 1091611-70-9) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thiophene backbone and ethenyl and aldehyde functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules and materials. Recent studies have explored its potential in drug discovery, material science, and as a building block for more complex chemical entities.

One of the key areas of interest is the role of 4-Ethenylthiophene-2-carbaldehyde in the development of novel therapeutic agents. Researchers have identified its utility in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showing promising results in preclinical models of cancer. The compound's unique structural features allow for facile modifications, enabling the optimization of pharmacokinetic properties.

In addition to its pharmaceutical applications, 4-Ethenylthiophene-2-carbaldehyde has also been investigated for its potential in material science. Its conjugated system and reactive aldehyde group make it an attractive candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and conductive polymers. A recent study in Advanced Materials highlighted its use in the fabrication of high-performance organic semiconductors, underscoring its versatility beyond traditional medicinal chemistry.

The synthesis and characterization of 4-Ethenylthiophene-2-carbaldehyde have also seen advancements. Recent methodologies have focused on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic processes and solvent-free reactions, have been successfully applied to its production, as reported in a 2022 article in Green Chemistry. These developments not only enhance the compound's accessibility but also align with the growing emphasis on sustainable practices in chemical synthesis.

Despite these promising developments, challenges remain in the widespread adoption of 4-Ethenylthiophene-2-carbaldehyde. Issues such as scalability, stability under physiological conditions, and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural optimization and advanced formulation strategies. Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for new therapeutic and material applications.

In conclusion, 4-Ethenylthiophene-2-carbaldehyde (CAS: 1091611-70-9) represents a compound of significant interest in both chemical biology and pharmaceutical research. Its multifaceted applications, from drug discovery to material science, highlight its potential as a valuable tool in modern science. Continued research and development efforts will likely uncover new opportunities and refine existing applications, solidifying its role in advancing scientific and technological progress.